4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C25H24BrCl2N3O3S
• Molecular Weight: 597.3 g/mol
• IUPAC Name: 4-bromo-N-[(4-chlorophenyl)methyl]-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C25H24BrCl2N3O3S/c26-20-6-10-24(11-7-20)35(33,34)31(17-19-4-8-21(27)9-5-19)18-25(32)30-14-12-29(13-15-30)23-3-1-2-22(28)16-23/h1-11,16H,12-15,17-18H2
• InChI Key: RSFODRLUHNNANB-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN(CC3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br

Description

4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is a chemical compound used in scientific research. It is a member of the sulfonamide family of compounds and has been studied for its potential therapeutic uses.

Mechanism of Action

The mechanism of action of 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide can reduce inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in lab experiments include its potential therapeutic uses in treating inflammatory diseases and cancer. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide include further studies on its mechanism of action, potential side effects, and optimization of its therapeutic uses. Additionally, studies could focus on the development of new derivatives of this compound with improved properties.

Synthesis Methods

The synthesis of 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide involves several steps. The starting material is 4-chlorobenzylamine, which is reacted with 2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl bromide to form an intermediate. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product.

Scientific Research Applications

4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been studied for its potential therapeutic uses in several areas. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been studied for its potential use as an anticancer agent.